5'-(3-Methylureido)-5'-deoxythymidine

• Molecular Formula: C12H18N4O5
• Molecular Weight: 298.30 g/mol
• IUPAC Name: 1-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl]-3-methylurea
• InChI: InChI=1S/C12H18N4O5/c1-6-5-16(12(20)15-10(6)18)9-3-7(17)8(21-9)4-14-11(19)13-2/h5,7-9,17H,3-4H2,1-2H3,(H2,13,14,19)(H,15,18,20)/t7-,8+,9+/m0/s1
• InChI Key: KLUDRDCWHDZSIN-DJLDLDEBSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CNC(=O)NC)O
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)CNC(=O)NC)O

Description

5'-(3-Methylureido)-5'-deoxythymidine is a structurally modified nucleoside derivative where a 3-methylureido group replaces the hydroxyl group at the 5'-position of deoxythymidine. Such modifications are often explored to optimize therapeutic efficacy and reduce cytotoxicity in antiviral or anticancer agents .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Modifications at the 5'-position of deoxythymidine significantly impact biological activity. Key analogs include:

Compound	5' Substituent	Key Features
5'-(3-Methylureido)-5'-deoxythymidine	3-Methylureido	Potential hydrogen-bonding capacity; unstudied enzyme affinity/toxicity.
5'-Bromoacetamido-5'-deoxythymidine (BAT)	Bromoacetamido	Strong thymidylate synthase inhibitor (BAT > IAT > CAT); high cytotoxicity in L1210 cells .
5'-Isocyano-5'-deoxythymidine	Isocyano	High affinity for thymidine kinase (Ki = 0.5 µM); cytotoxic to MT-4 cells but ineffective against HIV .
3'-Azido-3'-deoxythymidine (AZT)	Azido (3' position)	HIV reverse transcriptase inhibitor (Ki = 35 nM); 95% FIV inhibition at 1 mM .
5'-Amino-5'-deoxythymidine	Amino	Intermediate in synthesis of phosphorylated derivatives; low inherent activity .

Key Insight : The 5'-position’s steric and electronic properties dictate target enzyme specificity. For example:

• Haloacetamido groups (BAT/IAT/CAT) enhance thymidylate synthase inhibition via covalent interactions .
• Azido groups (AZT) confer antiviral activity by terminating DNA chain elongation .
• Isocyano groups increase thymidine kinase affinity but lack antiviral efficacy, highlighting substituent-dependent outcomes .

Enzyme Inhibition Profiles

• Thymidylate Synthase : BAT inhibits this enzyme (IC50 ~10 µM), critical for dTMP synthesis, with potency linked to halogen electronegativity (Br > I > Cl) .
• Thymidine Kinase: 5'-Isocyano derivatives exhibit mixed-type inhibition (Ki = 0.5–2 µM), suggesting competitive binding at the ATP/dTTP site .
• HIV Reverse Transcriptase : AZT’s triphosphate (AZTTP) acts as a competitive substrate (Km = 5–10 µM), causing chain termination .
• Deoxycytidylate Deaminase : 5-Iodo-dUTP allosterically inhibits this enzyme, regulating dCTP/dTTP pools .

Cytotoxicity and Therapeutic Potential

• BAT/IAT/CAT : Cytotoxicity correlates with thymidylate synthase inhibition (BAT > IAT > CAT) in L1210 leukemia cells .
• 5'-Isocyano Derivatives: High cytotoxicity (IC50 < 10 µM in MT-4 cells) without antiviral activity suggests off-target effects .

The methylureido group’s lower electronegativity compared to halogens or azido groups may reduce nonspecific toxicity, but empirical data are needed.